4-Methyl-benzooxazole-2-carboxylic acid ethyl ester
Cat. No. B8400025
M. Wt: 205.21 g/mol
InChI Key: QTWPURYTIMDHQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07420001B2
Procedure details
To 2-amino-3-methylphenol (1 g, 8.1 mmol) was added ethyl triethoxyacetate (5.4 g, 3 eq). The mixture was stirred at 110° C. overnight. The reaction mixture was cooled and triturated with hexane. Filtration gave 1.36 g of 4-methyl-benzooxazole-2-carboxylic acid ethyl ester as a white solid.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:7]([CH3:8])=[CH:6][CH:5]=[CH:4][C:3]=1[OH:9].[CH2:10]([O:12][C:13](OCC)([O:19]CC)[C:14](OCC)=O)[CH3:11]>>[CH2:10]([O:12][C:13]([C:14]1[O:9][C:3]2[CH:4]=[CH:5][CH:6]=[C:7]([CH3:8])[C:2]=2[N:1]=1)=[O:19])[CH3:11]
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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NC1=C(C=CC=C1C)O
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Name
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Quantity
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5.4 g
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Type
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reactant
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Smiles
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C(C)OC(C(=O)OCC)(OCC)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 110° C. overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled
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CUSTOM
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Type
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CUSTOM
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Details
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triturated with hexane
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FILTRATION
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Type
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FILTRATION
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Details
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Filtration
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(C)OC(=O)C=1OC2=C(N1)C(=CC=C2)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.36 g | |
| YIELD: CALCULATEDPERCENTYIELD | 81.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
